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Compound of Interest

Compound Name: 4-Decanone

Cat. No.: B1582152 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is a critical aspect of laboratory operations. This document provides

essential, immediate safety and logistical information for the proper disposal of 4-decanone,

ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures for 4-decanone, it is imperative to consult the Safety

Data Sheet (SDS) and adhere to all institutional and local regulations. The following are

general safety precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.

Ventilation: Always handle 4-decanone in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Ignition Sources: 4-Decanone is a combustible liquid. Keep it away from open flames, hot

surfaces, and other potential ignition sources.

Spill Management: Have a spill kit readily available. In case of a small spill, absorb the

material with an inert absorbent (e.g., vermiculite, sand), collect it in a sealed container, and

treat it as hazardous waste. For large spills, evacuate the area and follow your institution's

emergency procedures.
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Quantitative Data for 4-Decanone
The following table summarizes key quantitative data for 4-decanone, which is essential for its

safe handling and disposal.

Property Value

Chemical Formula C₁₀H₂₀O

CAS Number 624-16-8

Molar Mass 156.27 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 205-207 °C (401-405 °F)

Flash Point 71 °C (160 °F) - Combustible Liquid

Solubility in Water 131 mg/L at 25 °C (estimated) - Insoluble

Hazards May cause irritation and CNS depression.

Step-by-Step Disposal Protocol
4-Decanone must be disposed of as hazardous waste. Do not pour it down the drain or

dispose of it in regular trash.

Waste Collection:

Collect waste 4-decanone in a designated, properly labeled, and leak-proof container.

The container must be compatible with ketones; high-density polyethylene (HDPE) or

glass containers are generally suitable.

Do not mix 4-decanone waste with other incompatible chemical waste streams.

Specifically, avoid mixing with strong oxidizing agents, acids, or bases.

Labeling:
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Clearly label the waste container with "Hazardous Waste," the full chemical name "4-
Decanone," and any other information required by your institution and local regulations.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, secure, and away from heat and ignition sources.

Follow all institutional and regulatory limits for the volume of waste and the duration of

storage.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with accurate information about the waste, including its composition and

volume.

Empty Container Disposal:

Empty containers that held 4-decanone must also be treated as hazardous waste unless

they are triple-rinsed with a suitable solvent (e.g., acetone).

The rinsate from the cleaning process must be collected and disposed of as hazardous

waste.

Once properly decontaminated, the container can be disposed of according to your

institution's guidelines for non-hazardous waste.

Experimental Protocols
While specific experimental protocols for the disposal of 4-decanone are not typically

published, the procedure follows standard practices for the disposal of flammable and

potentially toxic organic solvents. The key principle is to prevent the release of the substance

into the environment and to ensure its safe handling and transport to a licensed treatment,
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storage, and disposal facility (TSDF). The disposal methods at a TSDF may include

incineration or other approved chemical treatment processes.

Regulatory Information
Waste 4-decanone is likely to be classified under the U.S. Environmental Protection Agency

(EPA) regulations as a hazardous waste. As a non-halogenated solvent, it may fall under the

F003 or F005 waste codes if it is a spent solvent.[1] Always consult your local and national

regulations for accurate classification.

Disclaimer: This information is intended as a general guide for the proper disposal of 4-
decanone. It is not a substitute for a thorough understanding of and compliance with all

applicable federal, state, and local regulations, as well as your institution's specific safety and

disposal protocols. Always consult the Safety Data Sheet (SDS) for 4-decanone and your EHS

department for specific guidance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1582152?utm_src=pdf-body
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/product/b1582152?utm_src=pdf-body
https://www.benchchem.com/product/b1582152?utm_src=pdf-body
https://www.benchchem.com/product/b1582152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Waste Collection

Step 2: Labeling

Step 3: Storage

Step 4: Disposal Arrangement

Step 5: Final Disposal

Collect 4-Decanone waste in a
compatible, labeled container

Do not mix with incompatible chemicals
(e.g., strong oxidizers, acids, bases)

Segregation

Label container with 'Hazardous Waste'
and '4-Decanone'

Store sealed container in a designated
hazardous waste accumulation area

Ensure area is well-ventilated,
secure, and away from ignition sources

Conditions

Contact Environmental Health & Safety (EHS)
or a licensed waste disposal contractor

Provide accurate waste information

Communication

Arrange for waste pickup

Disposal via incineration or other
approved chemical treatment

Process

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 4-decanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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